CID 21982743
Overview
Description
The compound with the identifier “CID 21982743” is known as alpha-arrestin 3 (ARRDC3). This protein is a member of the arrestin family, which plays a critical role in cell signaling pathways. It is expressed in various tissues throughout the body and is involved in regulating body mass and energy balance .
Preparation Methods
The preparation methods for alpha-arrestin 3 involve recombinant DNA technology. This typically includes the following steps:
Gene Cloning: The gene encoding alpha-arrestin 3 is cloned into an expression vector.
Transformation: The vector is introduced into a suitable host cell, such as Escherichia coli or yeast.
Expression: The host cells are cultured under conditions that induce the expression of alpha-arrestin 3.
Purification: The protein is purified from the host cells using techniques such as affinity chromatography.
Chemical Reactions Analysis
Alpha-arrestin 3, being a protein, does not undergo traditional chemical reactions like small organic molecules. it can participate in biochemical reactions such as:
Phosphorylation: Addition of phosphate groups to specific amino acids, often mediated by kinases.
Ubiquitination: Attachment of ubiquitin molecules, marking the protein for degradation.
Protein-Protein Interactions: Binding with other proteins to form complexes that regulate various cellular processes.
Scientific Research Applications
Alpha-arrestin 3 has several scientific research applications:
Cell Signaling Studies: It is used to study the mechanisms of cell signaling pathways, particularly those involving G protein-coupled receptors.
Metabolic Research: Its role in regulating body mass and energy balance makes it a target for studies on obesity and metabolic disorders.
Drug Development: Alpha-arrestin 3 is a potential target for developing drugs that modulate its activity to treat various diseases
Mechanism of Action
Alpha-arrestin 3 exerts its effects by interacting with G protein-coupled receptors and other signaling proteins. It can modulate the activity of these receptors by promoting their internalization and degradation. This regulation is crucial for maintaining cellular homeostasis and responding to external stimuli .
Comparison with Similar Compounds
Alpha-arrestin 3 is unique among the arrestin family due to its specific expression patterns and regulatory functions. Similar compounds include:
Beta-arrestin 1 and 2: These proteins also regulate G protein-coupled receptors but have different tissue distributions and functional roles.
Visual Arrestin: Primarily involved in the phototransduction pathway in the retina.
Alpha-arrestin 3’s distinct role in metabolic regulation and energy balance sets it apart from other arrestins .
Properties
InChI |
InChI=1S/C10H21Si/c1-2-3-4-5-6-7-8-9-10-11/h2-10H2,1H3 |
Source
|
|---|---|---|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KTABBGCVMPEAKS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCC[Si] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H21Si |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40840467 |
Source
|
| Record name | Decylsilane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40840467 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
169.36 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
80154-37-6 |
Source
|
| Record name | Decylsilane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40840467 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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